Cas no 73069-63-3 ((+)-Ferruginine)

• Product Name: (+)-Ferruginine
• CAS No: 73069-63-3
• Molecular Formula: C₁₁H₁₈NO+^.I-
• Molecular Weight: 307.17072
• CID: 2014641
• PubChem ID: 585756

(+)-Ferruginine Properties

Names and Identifiers

• (+)-Ferruginine
• B, HCl-(-)-Ferruginine
• ferruginine
• DTXSID70342904
• 1-(8-Methyl-8-azabicyclo[3.2.1]oct-2-en-2-yl)ethanone #
• Ethanone, 1-(8-methyl-8-azabicyclo[3.2.1]oct-2-en-2-yl)- (9CI)
• Tropidine, 2-acetyl-
• SCHEMBL9042200
• 137331-57-8
• 73069-63-3
• 1-(8-Methyl-8-azabicyclo[3.2.1]oct-2-en-2-yl)ethan-1-one
• BDBM50474190
• 1-(8-Methyl-8-azabicyclo[3.2.1]oct-2-en-2-yl)ethanone
• N-Methyl-2-acetyl-8-azabicyclo[3.2.1]oct-2-ene
• Ethanone, 1-(8-methyl-8-azabicyclo[3.2.1]oct-2-en-2-yl)-(9CI)
• CHEMBL305546

• InChIKey： KQIRSQYBYQBMIG-UHFFFAOYSA-N
• Inchi： InChI=1S/C10H15NO/c1-7(12)9-5-3-8-4-6-10(9)11(8)2/h5,8,10H,3-4,6H2,1-2H3
• SMILES： C1C[C@@H]2CC=C([C@H]1N2C)C(=O)C

Computed Properties

• Exact Mass: 165.115
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 1
• Monoisotopic Mass: 165.115
• Heavy Atom Count: 12
• Complexity: 244
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.759
• Topological Polar Surface Area: 20.3A^2

Experimental Properties

• Color/Form: Powder

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Beta-amino ketones